Cas no 1006618-86-5 (4-(aminomethyl)pyridine-2-carboxamide)

• Product Name: 4-(aminomethyl)pyridine-2-carboxamide
• CAS No: 1006618-86-5
• MF: C₇H₉N₃O
• MW: 151.165860891342
• MDL: MFCD18261338
• CID: 1096047
• PubChem ID: 22729515
• Update Time: 2025-06-23

4-(aminomethyl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-2-Pyridinecarboxamide
• 4-(aminomethyl)pyridine-2-carboxamide
• GNPDQMGAQIEAFS-UHFFFAOYSA-N
• CHEMBL4537986
• PS-20229
• P18767
• SB21483
• SCHEMBL2176535
• 4-(Aminomethyl)picolinamide
• 1006618-86-5

• MDL： MFCD18261338
• Inchi： 1S/C7H9N3O/c8-4-5-1-2-10-6(3-5)7(9)11/h1-3H,4,8H2,(H2,9,11)
• InChI Key： GNPDQMGAQIEAFS-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=CN=1)CN)N

Computed Properties

• Exact Mass: 151.074562g/mol
• Monoisotopic Mass: 151.074562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 151.17g/mol
• XLogP3: -1.1
• Topological Polar Surface Area: 82Ų

Additional information on 4-(aminomethyl)pyridine-2-carboxamide

Comprehensive Overview of 4-(aminomethyl)pyridine-2-carboxamide (CAS No. 1006618-86-5): Properties, Applications, and Research Insights

4-(aminomethyl)pyridine-2-carboxamide, identified by its CAS number 1006618-86-5, is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This molecule features a pyridine core substituted with an aminomethyl group and a carboxamide moiety, making it a versatile intermediate for drug discovery and material science. Its unique structure enables interactions with biological targets, particularly in enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and small-molecule therapeutics.

Recent studies highlight the compound's potential in addressing neurodegenerative diseases and metabolic disorders, topics frequently searched in scientific databases. Researchers are exploring its role as a scaffold for kinase inhibitors, a hot topic in cancer therapy due to the rising demand for targeted treatments. The aminomethyl group enhances solubility, a critical factor for bioavailability optimization—a key concern in drug development discussions across platforms like PubMed and Google Scholar.

From a synthetic perspective, CAS 1006618-86-5 is synthesized via multistep organic reactions, often involving protective group strategies to ensure high yield and purity. Analytical techniques such as HPLC and NMR spectroscopy are employed to validate its structure, reflecting the industry's focus on quality control in API manufacturing. These methodologies resonate with search queries like "how to characterize pyridine derivatives" or "HPLC methods for heterocyclic compounds."

Environmental and safety profiles of 4-(aminomethyl)pyridine-2-carboxamide are also under scrutiny, coinciding with growing public interest in green chemistry. Its biodegradability and low ecotoxicity make it a candidate for sustainable pharmaceutical synthesis, a trending topic in ESG (Environmental, Social, and Governance) reports. This aligns with search trends such as "eco-friendly drug intermediates" and "green synthesis of carboxamides."

In material science, the compound's hydrogen-bonding capacity and thermal stability are exploited in designing functional polymers and coordination complexes. These applications tap into searches like "pyridine-based smart materials" or "metal-organic frameworks (MOFs) with carboxamide ligands," showcasing its interdisciplinary relevance.

To conclude, 1006618-86-5 exemplifies how niche chemicals drive innovation across sectors. By integrating structure-activity relationships (SAR) data and computational modeling—frequently searched terms in AI-driven drug design—this compound bridges gaps between academic research and industrial applications. Its adaptability ensures continued relevance in evolving scientific landscapes.